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Compound of Interest

Compound Name: C.l. Disperse Red 86

Cat. No.: B077459

Technical Support Center: C.I. Disperse Red 86
Extraction

Welcome to the technical support center for the optimization of C.l. Disperse Red 86 extraction
from solid matrices. This resource is designed for researchers, scientists, and drug
development professionals to provide guidance and troubleshooting for common issues
encountered during the extraction process.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Disperse Red 86 and why is its extraction challenging?

C.l. Disperse Red 86 is an anthraguinone dye known for its use in dyeing synthetic fibers like
polyester.[1] Its extraction from a solid matrix can be challenging due to its low water solubility
and strong affinity for hydrophobic polymers.[2][3] Effective extraction requires the use of
organic solvents and often elevated temperatures to overcome these properties.

Q2: Which solvents are most effective for extracting C.l. Disperse Red 867

While there is no universal solvent for all disperse dyes, several have proven effective for
extraction from polyester fibers.[2][3] Commonly used solvents include:

o Chlorobenzene: Frequently cited as an effective solvent, often used at high temperatures
(100-138 °C).[2][3][4]
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Dimethylformamide (DMF): Another effective solvent for extracting disperse dyes.[2][5]

Acetonitrile (ACN): Can be used pure or in mixtures with water.[2][3][6]

Methanol (MeOH): Sometimes used, but may be less effective than other organic solvents
for certain disperse dyes.[2][3]

Acetone: C.I. Disperse Red 1, a similar disperse dye, is soluble in acetone.[7]

Q3: What are the recommended extraction techniques for C.l. Disperse Red 867

Commonly employed techniques for extracting disperse dyes from solid matrices include:

o Soxhlet Extraction: A classical and exhaustive extraction method suitable for solid samples.

o Ultrasonic-Assisted Extraction (UAE): Utilizes ultrasonic waves to accelerate the extraction
process, often at lower temperatures and with shorter extraction times compared to
conventional methods.[8][9][10]

e Microwave-Assisted Extraction (MAE): Employs microwave energy to heat the solvent and
sample, leading to rapid and efficient extraction.[3]

» High-Temperature/High-Pressure Solvent Extraction: This method uses solvents at
temperatures and pressures above their boiling points to enhance extraction efficiency.

Q4: How can | quantify the amount of C.l. Disperse Red 86 in my extract?

High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis or mass
spectrometry (MS) detector is a common and reliable method for the quantification of disperse
dyes.[11][12] A calibration curve with known concentrations of a C.l. Disperse Red 86 standard
is necessary for accurate quantification.

Q5: What are the key parameters to optimize for efficient extraction?

To maximize the extraction yield of C.l. Disperse Red 86, consider optimizing the following
parameters:

e Solvent Selection: The choice of solvent is critical and depends on the matrix.
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o Temperature: Higher temperatures generally increase the solubility of the dye and the
diffusion rate, but excessively high temperatures can lead to dye degradation.[13][14]

o Extraction Time: Sufficient time is needed for the solvent to penetrate the matrix and dissolve
the dye.

e Solid-to-Solvent Ratio: A higher solvent volume can enhance extraction but may lead to a
more diluted extract.

» Particle Size of the Solid Matrix: Smaller particle sizes provide a larger surface area for
extraction, leading to higher efficiency.

Troubleshooting Guide

Below is a troubleshooting guide to address common issues during the extraction of C.l.
Disperse Red 86.

Caption: Troubleshooting flow for low extraction yield of C.l. Disperse Red 86.

Quantitative Data on Disperse Dye Extraction

The following table summarizes extraction conditions for various disperse dyes from polyester
fibers, which can serve as a starting point for optimizing C.l. Disperse Red 86 extraction. Note:
This data is not specific to C.l. Disperse Red 86 and empirical validation is recommended.
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Experimental Protocols
Protocol 1: Soxhlet Extraction

This protocol provides a general procedure for the exhaustive extraction of C.l. Disperse Red
86 from a solid matrix.

Caption: Workflow for Soxhlet extraction of C.l. Disperse Red 86.

Protocol 2: Ultrasonic-Assisted Extraction (UAE)

This protocol describes a more rapid extraction method using sonication.

Caption: Workflow for Ultrasonic-Assisted Extraction of C.lI. Disperse Red 86.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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